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For Researchers, Scientists, and Drug Development Professionals

The XD14 is a high-resolution, wireless flat-panel detector designed for digital radiography.

Featuring a Cesium Iodide (CsI) scintillator, it provides excellent image quality and dose

efficiency. While primarily designed for clinical medical imaging, its technical specifications

make it a valuable tool for a range of non-clinical research applications, particularly in

preclinical studies and non-destructive testing of materials.

Application Note 1: Preclinical Imaging in Drug
Development
Digital radiography with a flat-panel detector like the XD14 is a rapid and efficient method for

non-invasive, longitudinal imaging of small animal models in preclinical research.[1][2][3] It

offers a lower radiation dose and faster workflow compared to micro-CT, making it ideal for

studies requiring repeated imaging of the same animal to monitor disease progression or

response to therapeutic agents.[4][5]

Key Research Areas:

Oncology: Monitoring tumor growth and regression, especially in skeletal or lung models.

Orthopedics: Evaluating bone healing, bone density changes in osteoporosis models, and

the integration of orthopedic implants.[6]
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Dental Research: High-resolution imaging of teeth and jawbones to assess periodontal

disease, dental implants, and caries models.[7][8]

Toxicology: Identifying morphological changes in skeletal or organ systems resulting from

drug toxicity.[3]

Quantitative Data Summary
The performance of a digital radiography detector is critical for obtaining high-quality,

quantifiable data. Key performance metrics include the Detective Quantum Efficiency (DQE),

which measures the signal-to-noise ratio efficiency, and the Modulation Transfer Function

(MTF), which describes the spatial resolution.
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Parameter Specification/Value
Significance in Preclinical
Research

Detector Technology
Amorphous Silicon (a-Si) with

Cesium Iodide (CsI) Scintillator

CsI scintillators provide high X-

ray absorption and light

conversion, leading to high

image quality at lower radiation

doses, which is critical for

longitudinal animal studies.[9]

[10][11]

Pixel Pitch 140 µm

Determines the maximum

spatial resolution of the

acquired image, allowing for

the visualization of fine

anatomical details in small

animal models.

Detective Quantum Efficiency

(DQE)

High DQE indicates efficient

use of X-ray photons, enabling

high-quality images at a

reduced radiation dose to the

animal.

Modulation Transfer Function

(MTF)

High MTF values (e.g., ~90%)

indicate superior sharpness

and the ability to resolve fine

details, essential for accurate

morphological measurements.

Image Acquisition Time Seconds

Rapid image acquisition

minimizes the time the animal

must be under anesthesia or

restrained, improving

throughput and animal welfare.

[9][12]
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Experimental Protocol: Longitudinal Monitoring of Bone
Density in a Murine Osteoporosis Model
This protocol describes a general procedure for using a digital radiography system equipped

with a detector like the XD14 to assess changes in bone mineral density (BMD) in a mouse

model of osteoporosis, for example, following ovariectomy (OVX).

1. Animal Preparation:

Anesthetize the mouse using an approved protocol (e.g., isoflurane inhalation).
Place the anesthetized mouse on the imaging platform in a consistent orientation (e.g.,
ventral recumbency). Use positioning aids to ensure reproducibility between imaging
sessions.[13]
Include a calibration phantom with known densities in the field of view for each image
acquisition. This allows for quantitative analysis of BMD.

2. Image Acquisition:

Position the X-ray source and the XD14 detector according to the manufacturer's guidelines
for small animal imaging.
Set the X-ray exposure parameters (kVp and mAs) as low as reasonably achievable while
maintaining diagnostic image quality. Optimal settings should be determined empirically for
the specific animal model and anatomy of interest.
Acquire the radiographic image. The rapid acquisition time of the detector minimizes the risk
of motion artifacts.

3. Data Analysis:

Using the imaging software, define a region of interest (ROI) over the bone to be analyzed
(e.g., the distal femur).
Calibrate the image using the density values from the co-imaged phantom.
Calculate the mean pixel intensity within the ROI, which correlates with bone mineral density.
Repeat the imaging and analysis at defined time points (e.g., baseline, 4, 8, and 12 weeks
post-OVX and treatment initiation) to track changes in BMD over time.

4. Workflow Diagram:
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Workflow for longitudinal bone density monitoring.
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Application Note 2: Non-Destructive Testing (NDT)
in Materials Science
Flat-panel detectors are integral to modern industrial radiography for the non-destructive

testing (NDT) of materials and components.[9][14][15] The XD14 detector's high resolution and

digital format allow for detailed internal inspection of parts to identify flaws such as cracks,

voids, or inclusions without damaging the item.

Key Industrial Applications:

Weld Inspection: Ensuring the integrity of welds in pipelines, pressure vessels, and structural

components.[9]

Aerospace: Inspecting composite materials and turbine blades for internal defects.

Automotive: Quality control of castings, engine parts, and other critical components.[9]

Electronics: Failure analysis of printed circuit boards and encapsulated electronic

components.

Quantitative Data Summary
For NDT applications, the ability to resolve small defects is paramount. The technical

specifications of the detector directly impact its suitability for various inspection tasks.
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Parameter Specification/Value
Significance in Non-
Destructive Testing

Spatial Resolution Min. 3.5 lp/mm

High spatial resolution is

critical for the reliable detection

of fine cracks, small voids, and

other subtle defects within a

material.

Grayscale 16 bit

A wide grayscale range allows

for the differentiation of

materials with subtle density

variations, improving contrast

and the probability of

detection.

Active Area 36cm x 43cm (14” x 17”)

A large active area allows for

the inspection of sizable

components in a single

exposure, increasing

throughput.

Data Interface Gigabit Ethernet / Wireless

Enables rapid transfer of high-

resolution digital images to a

workstation for analysis,

archiving, and distribution,

streamlining the inspection

workflow.

Durability (IP67) High

An IP67 rating for dust and

water ingress ensures reliable

operation in harsh industrial

environments.

Experimental Protocol: Defect Detection in a Carbon
Fiber Composite Sample
This protocol outlines a general method for using a digital radiography system with an XD14
detector to inspect a carbon fiber composite panel for internal manufacturing defects like
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delamination or voids.

1. Sample and System Setup:

Securely place the composite sample on a fixture between the X-ray source and the XD14
detector.
Ensure the detector is positioned perpendicular to the X-ray beam to prevent geometric
distortion.
Include an Image Quality Indicator (IQI) in the setup to verify the sensitivity and resolution of
the radiographic technique.

2. Image Acquisition:

Select an appropriate X-ray energy (kVp) based on the material type and thickness of the
composite sample. Carbon fiber composites typically require lower energy X-rays than
metallic components.
Set the exposure (mAs) to achieve an optimal signal-to-noise ratio in the resulting image.
Acquire the digital radiograph.

3. Image Processing and Analysis:

Transfer the raw digital image to the analysis workstation.
Apply image processing filters, such as brightness/contrast adjustment and edge
enhancement, to improve the visibility of potential defects.
Visually inspect the image for anomalies. Defects like delaminations or voids will appear as
darker regions due to lower X-ray attenuation.
Use measurement tools in the software to quantify the size and location of any detected
defects.
Compare the visibility of the features on the IQI against the required standard to validate the
inspection's quality.

4. Logical Relationship Diagram:
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Logical flow of NDT inspection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.appliedclinicaltrialsonline.com/view/small-animal-imaging-develops-role-drug-development
https://pubmed.ncbi.nlm.nih.gov/16250853/
https://www.visualsonics.com/application/preclinical/drug-discovery-development
https://www.visualsonics.com/application/preclinical/drug-discovery-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC2663796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2663796/
https://www.microphotonics.com/what-is-the-difference-between-in-vivo-micro-ct-and-ex-vivo-micro-ct-scanning/
https://behinnegareh.com/en/micro-ct-in-pre-clinical-studies/
https://www.ahorb.com/site/blog/2024/07/23/veterinary-radiographs-pet-care
https://www.ahorb.com/site/blog/2024/07/23/veterinary-radiographs-pet-care
https://cliffdaleanimalhospital.com/frontpage/digital-radiography-what-it-is-and-how-it-helps-us-when-evaluating-your-pet
https://cliffdaleanimalhospital.com/frontpage/digital-radiography-what-it-is-and-how-it-helps-us-when-evaluating-your-pet
https://wellmanxray.com/blog/everything-you-need-to-know-about-flat-panel-detector/
https://apps.dtic.mil/sti/trecms/pdf/AD1197731.pdf
https://www.researchgate.net/publication/11140012_Digital_radiography_with_large-area_flat-panel_detectors
https://www.asteris.com/blog/advantages-of-digital-radiology-over-traditional-x-rays-in-veterinary-medicine/
https://www.vetpracticemag.com.au/the-influence-of-digital-radiography-in-diagnostic-imaging/
https://naimaging.com/industrial/ndt-imaging-products/ndt-flat-panel-detectors/
https://www.asnt.org/what-is-nondestructive-testing/methods/radiographic-testing
https://www.benchchem.com/product/b15570493#non-clinical-research-applications-of-the-xd14-detector
https://www.benchchem.com/product/b15570493#non-clinical-research-applications-of-the-xd14-detector
https://www.benchchem.com/product/b15570493#non-clinical-research-applications-of-the-xd14-detector
https://www.benchchem.com/product/b15570493#non-clinical-research-applications-of-the-xd14-detector
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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